Cas no 851094-61-6 (N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide)

• Product Name: N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide
• CAS No: 851094-61-6
• MF: C₂₄H₁₉N₃O₄
• MW: 413.425365686417
• CID: 5887520
• PubChem ID: 3574206
• Update Time: 2025-11-02

N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide, N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-α-phenyl-
• SR-01000007519-1
• 851094-61-6
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide
• AB00669005-01
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2,2-diphenylacetamide
• AKOS024586471
• F0608-0067
• SR-01000007519

• Inchi： 1S/C24H19N3O4/c28-22(21(16-7-3-1-4-8-16)17-9-5-2-6-10-17)25-24-27-26-23(31-24)18-11-12-19-20(15-18)30-14-13-29-19/h1-12,15,21H,13-14H2,(H,25,27,28)
• InChI Key： RWXWYQPETAHLCW-UHFFFAOYSA-N
• SMILES： C1(C(C2=CC=CC=C2)C(NC2=NN=C(C3=CC=C4OCCOC4=C3)O2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 413.13755610g/mol
• Monoisotopic Mass: 413.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• pka: 11.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide

Comprehensive Guide to N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide (CAS No. 851094-61-6)

N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide (CAS No. 851094-61-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a 1,3,4-oxadiazole ring, a 2,3-dihydro-1,4-benzodioxin moiety, and a diphenylacetamide group. Its structural complexity makes it a subject of interest for researchers exploring novel bioactive molecules.

The compound's CAS number 851094-61-6 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature. Researchers often search for "N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide uses" or "851094-61-6 applications" to understand its potential in drug discovery and material science. Recent trends indicate growing curiosity about its role in central nervous system (CNS) drug development, given its structural similarity to known neuromodulators.

One of the most discussed aspects of N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide is its potential as a kinase inhibitor. Kinases are enzymes critical in cellular signaling, and their dysregulation is linked to various diseases. The compound's oxadiazole and benzodioxin components are known to interact with kinase active sites, making it a candidate for cancer research and inflammatory disease studies. Searches like "851094-61-6 kinase inhibition" reflect this interest.

In addition to its biomedical applications, CAS 851094-61-6 is explored in material science. Its aromatic and heterocyclic structure suggests potential use in organic electronics, such as OLEDs or photovoltaic materials. Researchers investigating "oxadiazole-based materials" or "benzodioxin derivatives for optoelectronics" frequently encounter this compound. Its stability and electronic properties make it a promising candidate for next-generation semiconducting materials.

The synthesis of N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide involves multi-step organic reactions, including cyclization and amide coupling. Detailed protocols are often sought under queries like "synthesis of 851094-61-6" or "preparation of diphenylacetamide derivatives." The compound's purity and yield are critical for research reproducibility, emphasizing the need for reliable synthetic methods.

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Market dynamics for N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide reveal niche demand, primarily from pharmaceutical and academic research sectors. Suppliers often list it under "high-purity research chemicals" or "custom synthetic intermediates." Pricing and availability fluctuate based on synthesis complexity and scale, with queries like "buy 851094-61-6" or "diphenylacetamide suppliers" common among purchasers.

Future research directions for CAS 851094-61-6 may include structure-activity relationship (SAR) studies to optimize its bioactivity. The integration of computational chemistry and AI-driven drug design could accelerate its development. Popular search terms like "oxadiazole derivatives in drug discovery" or "benzodioxin-based therapeutics" underscore its relevance in modern chemistry.

In summary, N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-2,2-diphenylacetamide (CAS No. 851094-61-6) is a versatile compound with applications spanning drug development, material science, and chemical synthesis. Its unique structure and potential functionalities make it a valuable subject for ongoing and future research.